Cas no 2098109-18-1 (2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one)

• Product Name: 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one
• CAS No: 2098109-18-1
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5728854
• PubChem ID: 121204381
• Update Time: 2025-09-28

2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-8330
• 2-chloro-1-[8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl]propan-1-one
• 2098109-18-1
• AKOS026712673
• 2-chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one
• 1-Propanone, 2-chloro-1-[8-(hydroxymethyl)-6-azaspiro[3.4]oct-6-yl]-
• 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one

• Inchi： 1S/C11H18ClNO2/c1-8(12)10(15)13-5-9(6-14)11(7-13)3-2-4-11/h8-9,14H,2-7H2,1H3
• InChI Key： LSLZJOKTCAMADF-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC(CO)C2(C1)CCC2)=O

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 387.9±17.0 °C(Predicted)
• pka: 14.92±0.10(Predicted)

Additional information on 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one

Introduction to 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one (CAS No. 2098109-18-1)

2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one, identified by its CAS number 2098109-18-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of spirocyclic azaspiranes, which are known for their intriguing pharmacological properties and have been extensively studied for their applications in drug discovery and development.

The molecular structure of 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one incorporates a spirocyclic framework, which is a key feature that contributes to its distinct chemical and biological behavior. The spirocyclic core consists of two fused rings, one of which is an azacycloalkane ring, while the other is an octane ring. This unique arrangement creates a rigid scaffold that influences the compound's reactivity and interaction with biological targets.

The presence of a chloro substituent at the 2-position and a hydroxymethyl group at the 8-position of the spirocyclic structure further enhances the compound's potential as a pharmacophore. These functional groups are known to participate in various chemical reactions and biological interactions, making the compound a promising candidate for further investigation in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinity and mode of action of 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one with high precision. Studies have indicated that this compound exhibits potential interactions with several biological targets, including enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

The synthesis of 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereoselectivity, which are crucial for achieving the desired biological activity. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to streamline the synthesis process and improve yields.

In addition to its pharmaceutical potential, 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one has also been explored for its role in materials science. The unique structural motifs present in this compound make it an interesting candidate for developing novel materials with applications in areas such as organic electronics and polymer science.

Current research efforts are focused on optimizing the synthesis of 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)propan-1-one to improve its scalability and purity. Furthermore, preclinical studies are underway to evaluate its safety profile and efficacy in animal models. These studies aim to provide a solid foundation for future clinical trials and potential therapeutic applications.

The growing interest in spirocyclic azaspiranes underscores their significance as a class of compounds with diverse biological activities. The structural complexity of these molecules offers numerous opportunities for innovation in drug discovery, particularly when combined with advanced synthetic techniques and computational methods.

In conclusion, 2-Chloro-1-(8-(hydroxymethyl)-6-azaspiro[3.4]octan-6-yll)propan-l-one (CAS No. 2098109-I8-l) represents a fascinating compound with potential applications across multiple fields. Its unique structural features, coupled with ongoing research efforts, position it as a promising candidate for future therapeutic developments and material science innovations.